Cas no 946350-58-9 (3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea)

• Product Name: 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea
• CAS No: 946350-58-9
• MF: C₁₆H₁₇N₃O₃S₂
• MW: 363.454480886459
• CID: 6349730
• PubChem ID: 16918010
• Update Time: 2025-11-01

3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea
• 946350-58-9
• AKOS024643427
• 1-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(thiophen-2-yl)urea
• 3-{2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl}-1-(thiophen-2-yl)urea
• 1-[2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl]-3-thiophen-2-ylurea
• F2369-0017

• Inchi： 1S/C16H17N3O3S2/c1-11-15(12-5-2-3-6-13(12)18-11)24(21,22)10-8-17-16(20)19-14-7-4-9-23-14/h2-7,9,18H,8,10H2,1H3,(H2,17,19,20)
• InChI Key： FSAPDFGLYFHBOD-UHFFFAOYSA-N
• SMILES： S(CCNC(NC1=CC=CS1)=O)(C1=C(C)NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 363.07113376g/mol
• Monoisotopic Mass: 363.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea

3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea (CAS No. 946350-58-9): An Overview

3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea (CAS No. 946350-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a unique structural framework that includes an indole and a thiophene moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea is characterized by a central urea linkage connecting an indole sulfonylethyl group and a thiophene moiety. The indole ring, known for its prevalence in natural products and its role in various biological processes, contributes to the compound's potential pharmacological properties. The thiophene ring, on the other hand, adds additional complexity and can influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help to alleviate symptoms and slow disease progression.

In addition to its potential in neurodegenerative diseases, 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many chronic diseases, and compounds that can effectively modulate these responses are highly sought after. Studies have demonstrated that this urea derivative can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea has also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(thiophen-2-yl)urea involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the indole sulfonylethyl intermediate, followed by coupling with thiophene to form the final urea derivative. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both research and pharmaceutical development.

In conclusion, 3-{2-(2-methyl-1H-indol-3-y l)sulfonylethyl}-1-(thiophen - 2 - yl ) urea (CAS No. 946350 - 58 - 9) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new applications for this compound, underscoring its potential as a valuable therapeutic agent.